1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine

• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol
• IUPAC Name: 1-[(4-methylphenyl)methyl]-4-(4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H24N2O2S/c1-16-3-7-18(8-4-16)15-20-11-13-21(14-12-20)24(22,23)19-9-5-17(2)6-10-19/h3-10H,11-15H2,1-2H3
• InChI Key: OFJBVXIDCJJVII-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C

Description

1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine, also known as Pimozide, is a chemical compound that belongs to the class of antipsychotic drugs. It is commonly used to treat schizophrenia and other psychotic disorders. Pimozide is a potent dopamine antagonist that blocks the D2 receptor, which is responsible for the positive symptoms of schizophrenia.

Mechanism of Action

1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine works by blocking the dopamine D2 receptor in the brain. Dopamine is a neurotransmitter that is responsible for regulating mood, motivation, and pleasure. By blocking the D2 receptor, 1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine reduces the activity of dopamine in the brain, which helps to alleviate the positive symptoms of schizophrenia such as hallucinations and delusions.
Biochemical and Physiological Effects:
1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of the neuropeptide somatostatin in the brain, which has been linked to its antipsychotic properties. 1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine has also been found to increase the levels of prolactin, a hormone that is involved in lactation and reproductive function.

Advantages and Limitations for Lab Experiments

1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine has several advantages for use in lab experiments. It is a potent dopamine antagonist that has been extensively studied for its antipsychotic properties. 1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, 1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine also has some limitations. It has a long half-life, which can make it difficult to control the dosage in experiments. 1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine is also highly lipophilic, which can make it difficult to dissolve in aqueous solutions.

Future Directions

There are several future directions for research on 1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine. One area of interest is its potential use in the treatment of OCD. 1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine has been found to be effective in reducing the symptoms of OCD in some studies, but more research is needed to determine its efficacy and safety. Another area of interest is the development of new antipsychotic drugs that are based on the structure of 1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine. Researchers are also interested in studying the long-term effects of 1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine on the brain and the potential for drug interactions with other medications.

Synthesis Methods

The synthesis of 1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine involves the condensation of 1-(4-methylbenzyl)piperazine with 4-methylbenzenesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine has been extensively studied for its antipsychotic properties. It has been found to be effective in the treatment of schizophrenia, Tourette's syndrome, and other psychotic disorders. 1-(4-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine has also been studied for its potential use in the treatment of obsessive-compulsive disorder (OCD) and bipolar disorder.